Cas no 338772-53-5 (1-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-(phenylsulfanyl)-1H-pyrrole-2,5-dione)

• Product Name: 1-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-(phenylsulfanyl)-1H-pyrrole-2,5-dione
• CAS No: 338772-53-5
• MF: C₁₇H₁₁ClF₃N₃O₂S
• MW: 413.80135178566
• CID: 5025865
• Update Time: 2025-09-27

1-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-(phenylsulfanyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl](methyl)amino}-3-(phenylsulfanyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-(phenylsulfanyl)-1H-pyrrole-2,5-dione
• 1-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-(phenylsulfanyl)-1H-pyrrole-2,5-dione

• Inchi： 1S/C17H11ClF3N3O2S/c1-23(15-12(18)7-10(9-22-15)17(19,20)21)24-14(25)8-13(16(24)26)27-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： ZWLIFTKYZKYYPZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N(C)N1C(C=C(C1=O)SC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 625
• XLogP3: 4.5
• Topological Polar Surface Area: 78.8

Additional information on 1-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-(phenylsulfanyl)-1H-pyrrole-2,5-dione

Comprehensive Analysis of 1-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-(phenylsulfanyl)-1H-pyrrole-2,5-dione (CAS No. 338772-53-5)

The compound 1-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-(phenylsulfanyl)-1H-pyrrole-2,5-dione (CAS No. 338772-53-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl and phenylsulfanyl groups, contribute to its reactivity and versatility in synthetic applications. Researchers are increasingly interested in this compound due to its potential as a building block for heterocyclic chemistry and bioactive molecule design.

In recent years, the demand for fluorinated compounds like 338772-53-5 has surged, driven by their enhanced stability and bioavailability. The trifluoromethyl group is particularly noteworthy, as it is a common motif in drug discovery and agrochemical development. This compound’s pyridine and pyrrole-2,5-dione moieties further expand its utility in medicinal chemistry, making it a subject of interest for targeted synthesis and structure-activity relationship (SAR) studies.

From an industrial perspective, CAS 338772-53-5 is valued for its role in high-performance material science. Its incorporation into polymeric systems or coordination complexes can impart unique electronic or mechanical properties. Additionally, the phenylsulfanyl substituent offers opportunities for covalent modification of surfaces or biomolecules, aligning with trends in nanotechnology and bioconjugation.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring sustainable synthesis routes for 338772-53-5, minimizing waste and energy consumption. The chloro and trifluoromethyl groups pose challenges in degradation pathways, prompting studies on eco-friendly derivatives or catalytic alternatives.

In the context of intellectual property, 1-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-(phenylsulfanyl)-1H-pyrrole-2,5-dione has been cited in patents related to crop protection and pharmaceutical formulations. Its structural complexity enables patentability in novel applications, attracting attention from R&D teams worldwide.

For analytical chemists, the characterization of CAS 338772-53-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound’s chromatographic behavior and solubility profiles are critical for quality control in industrial settings.

Looking ahead, the integration of artificial intelligence (AI) in chemical prediction models may accelerate the discovery of new applications for this compound. Computational tools can simulate its intermolecular interactions or predict metabolic stability, reducing experimental trial-and-error.

In summary, 1-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-3-(phenylsulfanyl)-1H-pyrrole-2,5-dione (CAS No. 338772-53-5) represents a multifaceted tool for modern chemistry. Its relevance spans drug design, material innovation, and sustainable technology, positioning it as a compound of enduring scientific and industrial interest.